1,4-dimethyl-1H-indole-3-carbaldehyde

• IUPAC Name: 1,4-dimethylindole-3-carbaldehyde
• InChI: InChI=1S/C11H11NO/c1-8-4-3-5-10-11(8)9(7-13)6-12(10)2/h3-7H,1-2H3
• InChI Key: QGFBNIAKXKURCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N(C=C2C=O)C
• Molecular Formula: C11H11NO
• DSSTOX Substance ID: DTXSID90622795
• Molecular Weight: 173.21 g/mol
• CAS RN: 170489-16-4

Description

1,4-dimethyl-1H-indole-3-carbaldehyde is a derivative of the indole family, which are ideal precursors for the synthesis of active molecules. Indole derivatives are essential and efficient chemical precursors for generating biologically active structures.

Molecular Structure Analysis

The molecular weight of 1,4-dimethyl-1H-indole-3-carbaldehyde is 173.21. The linear formula is C11H11NO.

Chemical Reactions Analysis

1H-indole-3-carbaldehyde and its derivatives, including 1,4-dimethyl-1H-indole-3-carbaldehyde, are used in inherently sustainable multicomponent reactions. These reactions are high-yielding, operationally friendly, time- and cost-effective.

Physical And Chemical Properties Analysis

1,4-dimethyl-1H-indole-3-carbaldehyde is a solid or liquid at normal temperatures. It should be stored sealed in dry conditions at 2-8°C.

Scientific Research Applications

• Multicomponent Reactions (MCRs)

  • Field : Organic Chemistry
  • Application : 1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures. They play a significant role in multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product.
  • Method : The inherent functional groups (CO) of 1H-Indole-3-carbaldehyde can undergo C–C and C–N coupling reactions and reductions easily.
  • Results : This method is generally high-yielding, operationally friendly, time- and cost-effective.

• Pharmaceutical Chemistry

  • Field : Pharmaceutical Chemistry
  • Application : 1H-Indole-3-carbaldehyde and its derivatives are significant because they are not only considered as a key in the synthesis of the pharmaceutically active compound and indole alkaloids but they have a vital role as precursors for the synthesis of various heterocyclic derivatives.
  • Method : The inherent functional groups (CO) of 1H-Indole-3-carbaldehyde can undergo C–C and C–N coupling reactions and reductions easily.
  • Results : This strategy can increase the variety of existing bond-building methods and enhance the levels of chemo-, stereo-, and regioselectivity aspects.

Safety And Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302, H315, H319, and H335, indicating that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.

Future Directions

The recent applications of 1H-indole-3-carbaldehyde, including 1,4-dimethyl-1H-indole-3-carbaldehyde, in sustainable multicomponent reactions have been highlighted. This field awaits further exploitation in the assembly of pharmaceutically interesting scaffolds.